N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methylbenzamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H21N3OS/c1-13-4-7-16(8-5-13)21(25)22-20-17-11-26-12-18(17)23-24(20)19-9-6-14(2)10-15(19)3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: SPSYOTVQTPBAPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=C(C=C(C=C4)C)C
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound involves a pyrazole ring fused with a thiophene ring, which is further substituted with a 2,4-dimethylphenyl group and a 4-methylbenzamide group. The exact three-dimensional structure and conformation would require further computational or experimental studies.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways : Research demonstrates the synthesis of complex molecules through reactions involving dimethylphenyl components. For example, Skladchikov et al. (2013) detailed the synthesis and structure of syn- and anti-atropisomers of N-acyl derivatives, highlighting methods that could be relevant for synthesizing structurally related compounds (Skladchikov, Suponitskii, & Gataullin, 2013).

Pharmacological Applications

• Cytotoxic Activity : The cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines was explored by Deady et al. (2003), where derivatives showed potent cytotoxic effects against various cancer cell lines. This suggests that structurally similar compounds could have potential in cancer research (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. If it’s a bioactive compound, its mechanism of action would depend on its specific biological target.